Ethyl 2-(4-ethoxy-4-oxobutanamido)benzoate

Description

Ethyl 2-(4-ethoxy-4-oxobutanamido)benzoate is a chemical compound featuring an ethyl ester group, an amide linkage, and a benzoate moiety. It has a molecular formula of $C_{15}H_{19}NO_5$ and a molecular weight of 293.32 g/mol. The synthesis of Ethyl 2-(4-ethoxy-4-oxobutanamido)benzoate can be achieved through a multi-step process, beginning with the esterification of 2-aminobenzoic acid with ethanol, using a strong acid catalyst like sulfuric acid to form ethyl 2-aminobenzoate. The ethyl 2-aminobenzoate then reacts with 4-ethoxy-4-oxobutanoic acid in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) to form the desired amide linkage. In industrial settings, continuous flow reactors and automated systems may be used to optimize reaction conditions and improve yield.

This compound has garnered interest for its potential biological activities, particularly its interaction with molecular targets like enzymes and receptors. It may modulate enzymatic pathways involved in inflammation and pain response by inhibiting certain enzymes or altering receptor activity, potentially leading to anti-inflammatory and analgesic effects. Research indicates that Ethyl 2-(4-ethoxy-4-oxobutanamido)benzoate exhibits antimicrobial activity against pathogens such as Escherichia coli, Staphylococcus aureus, Pseudomonas aeruginosa, Candida albicans, and Aspergillus fumigatus.

Two compounds that share structural similarities are Ethyl 4-ethoxybenzoate and Ethyl 2-ethoxy-4-(2-ethoxy-2-oxoethyl)benzoate . Ethyl 4-ethoxybenzoate belongs to the class of benzoic acid esters and is an extremely weak basic compound . Ethyl 2-ethoxy-4-(2-ethoxy-2-oxoethyl)benzoate has a molecular weight of 280.32 g/mol and is also known as ethyl 3-ethoxy-4-ethoxycarbonyl-phenylacetate .

• CAS No.: 120572-43-2
• Product Name: Ethyl 2-(4-ethoxy-4-oxobutanamido)benzoate
• Molecular Formula: C15H19NO5
• Molecular Weight: 293.31 g/mol
• IUPAC Name: ethyl 2-[(4-ethoxy-4-oxobutanoyl)amino]benzoate
• Standard InChI: InChI=1S/C15H19NO5/c1-3-20-14(18)10-9-13(17)16-12-8-6-5-7-11(12)15(19)21-4-2/h5-8H,3-4,9-10H2,1-2H3,(H,16,17)
• Standard InChIKey: YSBUWJGLBQDUMI-UHFFFAOYSA-N
• SMILES: CCOC(=O)CCC(=O)NC1=CC=CC=C1C(=O)OCC
• Canonical SMILES: CCOC(=O)CCC(=O)NC1=CC=CC=C1C(=O)OCC
• Synonyms: 2-[(4-Ethoxy-1,4-dioxobutyl)amino]benzoic Acid Ethyl Ester
• PubChem Compound: 4151417
• Last Modified: Sep 15 2023